![molecular formula C14H9N3OS B6094318 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile](/img/structure/B6094318.png)
2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile
Overview
Description
2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile, also known as THIOMAB, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This molecule has been found to have a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral effects.
Scientific Research Applications
2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile has been extensively studied for its potential therapeutic applications. It has been found to have anticancer effects by inhibiting the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing inflammation and oxidative stress. Additionally, this compound has antiviral effects by inhibiting the replication of certain viruses.
Mechanism of Action
The mechanism of action of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways involved in cancer growth, inflammation, and viral replication. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the enzyme SARS-CoV-2 main protease, which is involved in the replication of the SARS-CoV-2 virus.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation and oxidative stress, and inhibit viral replication. This compound has also been found to have antioxidant properties and can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile in lab experiments is its wide range of biological activities. This molecule has been found to have anticancer, anti-inflammatory, and antiviral effects, making it a versatile tool for studying various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell types, and caution should be taken when using this molecule in in vitro and in vivo experiments.
Future Directions
There are several future directions for the study of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile. One potential area of research is the development of this compound-based therapies for cancer, inflammation, and viral infections. Another area of research is the optimization of the synthesis method to obtain higher yields and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-3-(2-thienyl)propanenitrile involves the reaction of 2-mercaptoacetophenone with 2-amino-1,3-benzothiazole in the presence of acetic anhydride to form this compound. This synthesis method has been optimized to obtain high yields and purity of the final product.
Properties
IUPAC Name |
(Z)-2-(1H-benzimidazol-2-yl)-3-hydroxy-3-thiophen-2-ylprop-2-enenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N3OS/c15-8-9(13(18)12-6-3-7-19-12)14-16-10-4-1-2-5-11(10)17-14/h1-7,18H,(H,16,17)/b13-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTRZHMFUMRUTCN-LCYFTJDESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C(=C(C3=CC=CS3)O)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)NC(=N2)/C(=C(/C3=CC=CS3)\O)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201328168 | |
Record name | (Z)-2-(1H-benzimidazol-2-yl)-3-hydroxy-3-thiophen-2-ylprop-2-enenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201328168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26671234 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
476211-13-9 | |
Record name | (Z)-2-(1H-benzimidazol-2-yl)-3-hydroxy-3-thiophen-2-ylprop-2-enenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201328168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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